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Compound of Interest

Compound Name: 2-Bromo-5-iodopyridine

Cat. No.: B107189

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal
of 2-Bromo-5-iodopyridine, a compound that requires careful management due to its
hazardous properties.

Immediate Safety and Handling Precautions:

Prior to handling 2-Bromo-5-iodopyridine, it is crucial to be familiar with its associated
hazards. This compound is harmful if swallowed, causes skin irritation, and can lead to serious
eye damage.[1][2] It may also cause respiratory irritation.[1][2][3][4] Therefore, appropriate
personal protective equipment (PPE) must be worn at all times. This includes chemical-
resistant gloves, protective clothing, and eye/face protection.[3][4] In case of dust formation, a
NIOSH-approved respirator is necessary.[5][6]

Spill & Leak Management

In the event of a spill, immediate action should be taken to contain the material and prevent it
from entering drains or water systems.[6][7] The area should be evacuated of all non-essential
personnel. The spilled solid should be carefully swept up to avoid creating dust and placed into
a suitable, labeled, and closed container for disposal.[3][4][7]

Quantitative Safety Data Summary
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For quick reference, the following table summarizes key safety information for 2-Bromo-5-

iodopyridine.
Property Value Source
Molecular Formula C5H3BrIN [1]
Molecular Weight 283.89 g/mol [1][5]
Melting Point 121-123 °C [31[5]
GHS Hazard Statements H302, H315, H318, H335 [2][5]

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of 2-Bromo-5-iodopyridine is through an
approved hazardous waste disposal plant.[4] A common practice for compounds of this nature
is incineration.

Experimental Protocol for Disposal via Incineration:

o Waste Collection: Collect waste 2-Bromo-5-iodopyridine in a designated, properly labeled,
and sealed container. Ensure the container is compatible with the chemical.

» Solvent Dilution (if required by disposal facility): In some cases, the waste material may need
to be dissolved or mixed with a combustible solvent. This should only be done in a well-
ventilated area, such as a fume hood, and following the specific guidelines of your
institution's environmental health and safety (EHS) office or the contracted waste disposal
company.

« Incineration: The diluted or solid waste is then sent to a licensed hazardous waste
incinerator. It is critical that the incinerator is equipped with an afterburner and a scrubber
system to neutralize harmful combustion byproducts like hydrogen bromide and hydrogen
iodide.[6][7]

» Regulatory Compliance: Throughout the entire process, all federal, state, and local
regulations for hazardous waste disposal must be strictly followed.[7] Consult your
institution's EHS department for specific guidance and to ensure full compliance.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Bromo-5-iodopyridine.
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Caption: Workflow for the safe disposal of 2-Bromo-5-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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